Cas no 30169-45-0 (4H-Pyrazole,4,4-dimethyl-3,5-diphenyl-)

• Product name: 4H-Pyrazole,4,4-dimethyl-3,5-diphenyl-
• CAS No: 30169-45-0
• MF: C₁₇H₁₆N₂
• MW: 248.32234
• CID: 321643
• PubChem ID: 300340

4H-Pyrazole,4,4-dimethyl-3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazole,4,4-dimethyl-3,5-diphenyl-
• 4,4-dimethyl-3,5-diphenylpyrazole
• 4,4-dimethyl-3,5-diphenyl-4H-pyrazole
• AC1L6W3X
• NSC174701
• 30169-45-0
• DTXSID80306234
• NSC-174701
• AKOS024329468

• Inchi： InChI=1S/C17H16N2/c1-17(2)15(13-9-5-3-6-10-13)18-19-16(17)14-11-7-4-8-12-14/h3-12H,1-2H3
• InChI Key： LYRPGZWRXNELOP-UHFFFAOYSA-N
• SMILES： CC1(C)C(C2C=CC=CC=2)=NN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 248.13148
• Monoisotopic Mass: 248.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 363.8°C at 760 mmHg
• Flash Point: 166.1°C
• Refractive Index: 1.595
• PSA: 24.72
• LogP: 2.79100